Cas no 176181-61-6 (6H-Purin-6-one,1,2,3,9-tetrahydro-)

6H-Purin-6-one,1,2,3,9-tetrahydro- structure
176181-61-6 structure
Product Name:6H-Purin-6-one,1,2,3,9-tetrahydro-
CAS No:176181-61-6
MF:C5H6N4O
MW:138.127339839935
CID:112267
PubChem ID:22481853
Update Time:2025-04-18

6H-Purin-6-one,1,2,3,9-tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • 6H-Purin-6-one,1,2,3,9-tetrahydro-
    • 6H-Purin-6-one, 1,2,3,7-tetrahydro- (9CI)
    • 2,3-dihydro-1H-purin-6(7H)-one
    • SCHEMBL23691776
    • 2,3,6,7-tetrahydro-1H-purin-6-one
    • SCHEMBL6407190
    • 176181-61-6
    • Desoxyxanthin
    • 1,2,3,7-tetrahydropurin-6-one
    • Inchi: 1S/C5H6N4O/c10-5-3-4(7-1-6-3)8-2-9-5/h1,8H,2H2,(H,6,7)(H,9,10)
    • InChI Key: CGTXYEVJPWEPGW-UHFFFAOYSA-N
    • SMILES: O=C1C2=C(N=CN2)NCN1

Computed Properties

  • Exact Mass: 138.05428
  • Monoisotopic Mass: 138.054
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.8A^2
  • XLogP3: -0.1

Experimental Properties

  • PSA: 69.81
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